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Compound of Interest

Compound Name: JNJ-7184

Cat. No.: B15565171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-7184 is a non-nucleoside inhibitor that targets the connector domain of the Respiratory

Syncytial Virus (RSV) Large (L) polymerase.[1] This protein is a critical enzyme complex

responsible for the replication and transcription of the viral RNA genome.[2][3] By binding to the

L-protein, JNJ-7184 effectively inhibits the initiation or early elongation stages of viral RNA

synthesis, demonstrating potent activity against both RSV-A and RSV-B strains.[1][4] Proper

preparation of JNJ-7184 stock solutions is crucial for accurate and reproducible experimental

results in virological and drug discovery assays. Dimethyl sulfoxide (DMSO) is a common

solvent for dissolving hydrophobic small molecules like JNJ-7184 for use in biological systems.

These application notes provide a detailed protocol for the preparation, storage, and handling

of JNJ-7184 stock solutions in DMSO, based on established best practices for small molecule

inhibitors.

Data Presentation
Quantitative data and key information for JNJ-7184 are summarized in the tables below for

easy reference.

Table 1: Physicochemical Properties of JNJ-7184
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Property Value Source

Molecular Weight 510.56 g/mol [4]

Chemical Formula C₃₀H₂₇FN₄O₃ [5]

Mechanism of Action
Inhibitor of RSV-L polymerase

connector domain
[1][6]

Biological Activity
Prevents RSV replication and

transcription
[4]

Table 2: Recommended Storage Conditions

Format
Storage
Temperature

Duration Recommendations

Solid Powder -20°C
Long-term (months to

years)

Store in a dry, dark

environment.

4°C
Short-term (days to

weeks)
Keep desiccated.

DMSO Stock Solution -80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.

-20°C Up to 1-3 months

Use tightly sealed

vials to prevent water

absorption.[7][8]

Signaling Pathway and Mechanism of Action
JNJ-7184 acts by directly interfering with the RSV replication machinery. The virus's RNA-

dependent RNA polymerase (RdRp), a key component of the L-protein, is responsible for

transcribing viral genes into mRNA and replicating the entire viral genome.[2][9] JNJ-7184
binds to a region of the L-protein known as the connector domain.[1][6] This binding event

allosterically inhibits the polymerase's function, halting the process of RNA synthesis at an

early stage.[4] This ultimately prevents the production of new viral proteins and genomes,

thereby stopping the propagation of the virus.
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Mechanism of JNJ-7184 Action on RSV Replication
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Caption: JNJ-7184 inhibits RSV by binding to the L-protein's connector domain.
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Experimental Protocols
This section provides a detailed methodology for preparing a 10 mM stock solution of JNJ-
7184 in DMSO. This concentration is a common starting point for subsequent serial dilutions for

various in vitro assays.

Materials:

JNJ-7184 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM JNJ-7184 Stock Solution:

Pre-analysis and Calculation:

Before opening, bring the vial of JNJ-7184 powder to room temperature to prevent

condensation.

Calculate the mass of JNJ-7184 required. The formula to use is: Mass (mg) = Desired

Concentration (mM) × Volume (L) × Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock solution: Mass (mg) = 10 mM × 0.001 L × 510.56 g/mol

= 5.106 mg

Weighing the Compound:

On a calibrated analytical balance, carefully weigh out the calculated mass (e.g., 5.11 mg)

of the JNJ-7184 powder into a sterile microcentrifuge tube.
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Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the tube containing the JNJ-7184
powder. For the example above, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution with no visible particulates should be obtained.

Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary,

but the temperature stability of JNJ-7184 should be considered.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound and introduce

moisture into the stock, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes (e.g., 10-20 µL) in sterile, tightly sealed amber vials.[8][10]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.[5]

Working Dilution Preparation:

When preparing working solutions for cell-based assays, it is best practice to perform initial

serial dilutions in DMSO before the final dilution into the aqueous assay buffer or cell culture

medium. This minimizes the risk of the compound precipitating out of solution.

The final concentration of DMSO in the assay should be kept to a minimum, typically below

0.5%, and a vehicle control (medium with the same final DMSO concentration) must always

be included in the experiment.[8]
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Caption: Experimental workflow for JNJ-7184 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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